N-(4-fluoro-2-methylphenyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-fluoro-2-methylphenyl)-2-(4-oxo-3-propylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H18FN3O2S2/c1-3-7-22-17(24)16-14(6-8-25-16)21-18(22)26-10-15(23)20-13-5-4-12(19)9-11(13)2/h4-6,8-9H,3,7,10H2,1-2H3,(H,20,23)
• InChI Key: HKKIXKWMGFBHOR-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=C(C=C(C=C3)F)C
• Molecular Formula: C18H18FN3O2S2
• Molecular Weight: 391.5 g/mol

Description

N-(4-fluoro-2-methylphenyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C18H18FN3O2S2 and its molecular weight is 391.48. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluoro-2-methylphenyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluoro-2-methylphenyl)-2-[(4-oxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Dual Inhibitory Activity on Thymidylate Synthase and Dihydrofolate Reductase

A study highlighted the synthesis of analogues demonstrating potent dual inhibitory activities against human thymidylate synthase (TS) and dihydrofolate reductase (DHFR), suggesting potential applications in cancer therapy due to their roles in nucleotide synthesis and cell proliferation (Gangjee et al., 2008).

Molecular Structure and Hydrogen-Bonded Interactions

Another research focused on the molecular structure, NBO analysis, and hydrogen-bonded interactions of a similar compound, providing insights into its antiviral potency, especially against COVID-19, by docking against SARS-CoV-2 protein. This study also assessed drug-likeness based on Lipinski's rule and ADMET properties (Mary et al., 2020).

Crystal Structure Analysis

Research on the crystal structures of related compounds has contributed to the understanding of their conformational dynamics and intramolecular interactions, which are crucial for designing targeted therapeutic agents (Subasri et al., 2016).

Antitumor Activity

A synthesis and evaluation study of thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives revealed potent anticancer activity against various human cancer cell lines, indicating the potential for the development of new therapeutic agents (Hafez & El-Gazzar, 2017).

Binding with Bovine Serum Albumin

Research on p-hydroxycinnamic acid derivatives explored their binding interactions with bovine serum albumin (BSA), offering insights into drug-protein interactions that are essential for drug design and delivery systems (Meng et al., 2012).